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Abstract

Onitin 2'-O-glucoside is a naturally occurring sesquiterpenoid glycoside isolated from the fern
Onychium japonicum. This document provides a detailed overview of its chemical structure,
based on available spectroscopic and chemical data. While a comprehensive in-depth guide
with detailed experimental protocols and quantitative data is limited by the accessibility of the
primary literature, this paper synthesizes the current understanding of this compound's

architecture.

Chemical Structure and Properties

Onitin 2'-O-glucoside is comprised of a sesquiterpenoid aglycone, onitin, linked to a glucose
molecule via an O-glycosidic bond. The systematic IUPAC name for this compound is 4-
hydroxy-2,2,5,7-tetramethyl-6-[2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-
ylloxyethyl]-3H-inden-1-one.

The core structure is based on an indanone framework, a class of compounds that has been
the subject of synthetic studies. The onitin aglycone is a substituted indanone with a complex
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arrangement of methyl and hydroxyl groups. The glycosidic linkage occurs at the 2'-position of
a side chain attached to the indanone core.

Table 1: Physicochemical Properties of Onitin 2'-O-glucoside

Property Value Source
Molecular Formula C21H300s PubChem
Molecular Weight 410.46 g/mol MedchemExpress
Exact Mass 410.19406791 PubChem
CAS Number 76947-60-9 ChemicalBook
Inferred from isolation of
Appearance Amorphous powder o
similar compounds
N ) Inferred from isolation of
Solubility Soluble in methanol

similar compounds

Structural Elucidation

The structure of Onitin 2'-O-glucoside was primarily determined through spectroscopic
techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS),
coupled with chemical degradation studies.

Spectroscopic Data

Detailed experimental *H and 13C NMR data, as well as mass spectrometry fragmentation
patterns from the original structural elucidation studies, are not readily available in publicly
accessible databases. Such data would be crucial for a complete technical guide and would
typically be presented as follows:

A note to the reader: The following tables are placeholders to illustrate how the data would be
presented. The actual experimental values are not available in the provided search results.

Table 2: Hypothetical *H NMR Data for Onitin 2'-O-glucoside (in CDsOD)
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Chemical Shift (5, o Coupling Constant
Proton Multiplicity

ppm) (3, Hz)
H-1' (anomeric) 4.85 d 7.5

Table 3: Hypothetical 13C NMR Data for Onitin 2'-O-glucoside (in CD3OD)

Carbon Chemical Shift (6, ppm)
C-1 205.0
C-1' (anomeric) 103.5

Hydrolysis Studies

Acid hydrolysis of Onitin 2'-O-glucoside would be expected to cleave the glycosidic bond,
yielding the aglycone, onitin, and D-glucose. This is a standard method for confirming the
nature of the sugar moiety and the aglycone in a glycosidic compound.

Experimental Protocols

Detailed experimental protocols for the isolation and purification of Onitin 2'-O-glucoside from
Onychium japonicum are not available in the searched literature. However, a general workflow

for the isolation of such natural products can be inferred.

General Isolation Workflow

The following diagram illustrates a typical workflow for the isolation of a plant-derived glycoside.

Further Purification - q
(e.g., Sephadex LH-20, HPLC) |—> Pure Onitin 2'-O-glucoside

Column Chromatography
(e.g., Silica Gel)

Extraction Solvent Partitioning
(e.g., with Methanol) (e.g., n-Hexane, Ethyl Acetate, n-Butanol)

Dried plant material
(Onychium japonicum)
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Caption: A generalized workflow for the isolation of Onitin 2'-O-glucoside.

Structure-Activity Relationships and Signaling
Pathways

Currently, there is no available information in the searched literature regarding the specific
biological activities or signaling pathways associated with Onitin 2'-O-glucoside. Research in
this area would be necessary to understand its potential pharmacological relevance.

Conclusion

Onitin 2'-O-glucoside is a sesquiterpenoid glycoside with a well-defined chemical structure
based on an indanone core. While its fundamental properties are known, a comprehensive
understanding of its biological activity and the detailed experimental data from its initial
characterization remain to be fully accessible. Further research and the availability of primary
literature are needed to provide a more in-depth technical guide on this natural product.

¢ To cite this document: BenchChem. [Onitin 2'-O-glucoside: A Comprehensive Structural
Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592964/docs#onitin-2-0-glucoside-a-
comprehensive-structural-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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